tert-butyl 6-(aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
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Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of tert-butyl groups in the presence of other reagents. For instance, tert-butyl carbamate has been used in palladium-catalyzed synthesis of N-Boc-protected anilines . Another study describes a versatile strategy for the synthesis of sequence-defined peptoids with side-chain and backbone diversity via amino acid building blocks .Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name and similar compounds. It likely contains a dihydroisoquinoline ring, a carboxylate group attached to the 2-position of the ring, and a tert-butyl group attached to the carboxylate. The 6-position of the ring is likely substituted with an aminomethyl group .Scientific Research Applications
Chemistry and Synthesis
Tert-butyl 6-(aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate, also known as BBDI, is used as a tert-butoxycarbonylation reagent for acidic proton-containing substrates like phenols, aromatic and aliphatic amines hydrochlorides, and aromatic carboxylic acids in the absence of a base. The reactions with BBDI proceed chemoselectively under mild conditions, offering high yield (Saito et al., 2006). Furthermore, BBDI has been identified as an effective tool for tert-butoxycarbonylation of various substrates, providing an alternative to traditional methods that require more complex conditions (Ouchi et al., 2002).
Application in Natural Product Synthesis
One significant application of BBDI is in the synthesis of marine drugs and natural products. For instance, it has been used in the synthesis of 4H-Chromene-2-carboxylic acid derivatives, which are instrumental in the structural-activity relationship studies of antitumor antibiotic tetrahydroisoquinoline natural products (Li et al., 2013).
Organic Chemistry and Catalysis
In organic chemistry, BBDI plays a role in various synthetic pathways. For example, it has been utilized in the formation of isoquinoline heterocycles through a novel annulation method, demonstrating its versatility in creating complex molecular structures (Li & Yang, 2005). Additionally, BBDI has been involved in the synthesis and chemical transformations of other compounds like tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate, highlighting its broad applicability in organic synthesis (Moskalenko & Boev, 2014).
Properties
IUPAC Name |
tert-butyl 6-(aminomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-15(2,3)19-14(18)17-7-6-12-8-11(9-16)4-5-13(12)10-17/h4-5,8H,6-7,9-10,16H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJXOYJWWLHSIRB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20676963 |
Source
|
Record name | tert-Butyl 6-(aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1196154-55-8 |
Source
|
Record name | tert-Butyl 6-(aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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